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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B10773303

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for utilizing ZK756326 dihydrochloride in
cell migration assays. ZK756326 dihydrochloride is a potent, selective, non-peptide agonist
for the C-C chemokine receptor 8 (CCR8).[1][2][3] As an agonist, it mimics the action of natural
CCRS8 ligands, such as CCL1, to induce downstream signaling pathways that play a crucial role
in cell migration. Understanding the effects of ZK756326 on cell migration is valuable for
research in immunology, cancer biology, and other fields where cellular motility is a key
process.

Chemokine receptors, including CCRS8, are G protein-coupled receptors (GPCRSs) that
classically signal through Gai to promote cell migration.[3] The binding of an agonist like
ZK756326 to CCR8 initiates a signaling cascade that can involve phospholipase C, protein
kinases, and small GTPases, ultimately leading to the cytoskeletal rearrangements necessary
for cell movement.

Data Presentation

The following tables present representative quantitative data from hypothetical cell migration
experiments using ZK756326 dihydrochloride. These data illustrate the dose-dependent
effect of the compound on cell migration in two standard assays.
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Table 1: Effect of ZK756326 Dihydrochloride on Cell Migration in a Scratch Assay

Concentration of Average Wound Closure o
Standard Deviation

ZK756326 (pM) (%) at 24 hours

0 (Vehicle Control) 25.3 +3.1

0.1 42.8 +45

1 68.5 +5.2

10 85.1 +4.8

50 88.9 +3.9

Table 2: Effect of ZK756326 Dihydrochloride on Cell Migration in a Transwell Assay

Concentration of Average Number of o
) Standard Deviation

ZK756326 (uM) Migrated Cells

0 (Vehicle Control) 58 +12

0.1 135 +25

1 298 + 38

10 452 45

50 475 + 32

Signaling Pathway

The binding of ZK756326 dihydrochloride to the CCR8 receptor initiates a downstream
signaling cascade that promotes cell migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 3. Identification and characterization of a potent, selective nonpeptide agonist of the CC
chemokine receptor CCR8 - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Cell Migration
Assay Using ZK756326 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773303#cell-migration-assay-using-zk756326-
dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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